Cas no 869901-79-1 ()

• CAS No: 869901-79-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6709803
• PubChem ID: 68865636
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H10N2O/c1-3-9-5-6(2)8-4-7(9)10/h4-5H,3H2,1-2H3
• InChI Key： RCCFGTCFGJUPRC-UHFFFAOYSA-N
• SMILES： O=C1C=NC(C)=CN1CC

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų